(2S,3R)-2-amino-3-hydroxy-butanedioic acid (2S,3R)-2-amino-3-hydroxy-butanedioic acid (3R)-3-hydroxy-L-aspartic acid is a 3-hydroxy-L-aspartic acid. It is a conjugate acid of a (3R)-3-hydroxy-L-aspartate(1-) and a (3R)-3-hydroxy-L-aspartate(2-). It is an enantiomer of a (3S)-3-hydroxy-D-aspartic acid.
Brand Name: Vulcanchem
CAS No.: 1186-90-9
VCID: VC0071994
InChI: InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2+/m0/s1
SMILES: C(C(C(=O)O)O)(C(=O)O)N
Molecular Formula: C4H7NO5
Molecular Weight: 149.1 g/mol

(2S,3R)-2-amino-3-hydroxy-butanedioic acid

CAS No.: 1186-90-9

Main Products

VCID: VC0071994

Molecular Formula: C4H7NO5

Molecular Weight: 149.1 g/mol

(2S,3R)-2-amino-3-hydroxy-butanedioic acid - 1186-90-9

CAS No. 1186-90-9
Product Name (2S,3R)-2-amino-3-hydroxy-butanedioic acid
Molecular Formula C4H7NO5
Molecular Weight 149.1 g/mol
IUPAC Name (2S,3R)-2-amino-3-hydroxybutanedioic acid
Standard InChI InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2+/m0/s1
Standard InChIKey YYLQUHNPNCGKJQ-NHYDCYSISA-N
Isomeric SMILES [C@H]([C@H](C(=O)O)O)(C(=O)O)N
SMILES C(C(C(=O)O)O)(C(=O)O)N
Canonical SMILES C(C(C(=O)O)O)(C(=O)O)N
Description (3R)-3-hydroxy-L-aspartic acid is a 3-hydroxy-L-aspartic acid. It is a conjugate acid of a (3R)-3-hydroxy-L-aspartate(1-) and a (3R)-3-hydroxy-L-aspartate(2-). It is an enantiomer of a (3S)-3-hydroxy-D-aspartic acid.
Synonyms 3-hydroxyaspartic acid
3-hydroxyaspartic acid, (erythro)-isomer
3-hydroxyaspartic acid, (erythro-D)-isomer
3-hydroxyaspartic acid, (erythro-DL)-isomer
3-hydroxyaspartic acid, (erythro-L)-isomer
3-hydroxyaspartic acid, (threo-DL)-isomer
3-hydroxyaspartic acid, (threo-L)-isomer
beta-hydroxyaspartic acid
DL-threo-3-hydroxyaspartic acid
erythro-beta-hydroxyaspartic acid
L-erythro-3-hydroxyaspartate
L-threo-beta-hydroxyaspartic acid
threo-beta-aspartate
threo-hydroxyaspartic acid
threo-THA
PubChem Compound 14463
Last Modified Nov 11 2021
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